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Compound of Interest

Compound Name: 1-Hydroxypentan-3-one

Cat. No.: B13458335 Get Quote

A comprehensive review of scientific literature and chemical databases reveals a significant

lack of specific information regarding the discovery, natural occurrence, and biological role of 1-
Hydroxypentan-3-one. While its basic chemical properties are documented, detailed

experimental data, evidence of its presence in nature, and established analytical protocols

remain elusive. This guide summarizes the available information on 1-Hydroxypentan-3-one
and provides context by highlighting the more extensively studied isomers, 2-Hydroxypentan-3-

one and 3-Hydroxypentan-2-one.

1-Hydroxypentan-3-one: A Molecule in the Shadows
Despite its relatively simple structure, 1-Hydroxypentan-3-one is not a well-documented

compound in scientific literature. Chemical databases provide fundamental information, but

detailed reports on its discovery or isolation from natural sources are absent.

Physicochemical Properties
A summary of the basic physicochemical properties of 1-Hydroxypentan-3-one is provided in

the table below. This information is primarily derived from computational predictions available in

public databases.
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Property Value Source

Molecular Formula C₅H₁₀O₂ PubChem

Molecular Weight 102.13 g/mol PubChem

IUPAC Name 1-hydroxypentan-3-one PubChem

CAS Number 26574-26-5 PubChem

Table 1: Physicochemical Properties of 1-Hydroxypentan-3-one.

The Isomers: 2-Hydroxypentan-3-one and 3-
Hydroxypentan-2-one
In contrast to the scarcity of data for 1-Hydroxypentan-3-one, its isomers have been identified

in natural sources and have been the subject of more extensive study.

Natural Occurrence and Sensory Properties
2-Hydroxypentan-3-one: This isomer has been identified as a volatile compound in certain

orchids. It is described as having an earthy, nutty aroma, suggesting a potential role as a

flavor or fragrance compound.

3-Hydroxypentan-2-one: This compound, also known as acetyl ethyl carbinol, has been

reported in starfruit (Averrhoa carambola L.).

The distinct natural occurrences and sensory profiles of these isomers highlight the subtle yet

significant impact of hydroxyl group placement on the properties of these molecules.

Synthesis and Analytical Characterization
The lack of published reports on the natural occurrence of 1-Hydroxypentan-3-one is mirrored

by a similar absence of detailed synthetic procedures and analytical data. While general

methods for the synthesis of hydroxy-ketones exist, specific protocols for 1-Hydroxypentan-3-
one are not readily available in the scientific literature. Consequently, comprehensive analytical

data, such as detailed Nuclear Magnetic Resonance (NMR) and Gas Chromatography-Mass

Spectrometry (GC-MS) spectra, are also not publicly documented.
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Biological Activity and Signaling Pathways
There is currently no information available in the scientific literature to suggest that 1-
Hydroxypentan-3-one is involved in any biological signaling pathways or possesses any

specific biological activity. Research on the biological roles of related hydroxy-ketones is also

limited. A structurally related compound, 1-hydroxy-5-phenyl-3-pentanone, isolated from the

edible mushroom Mycoleptodonoides aitchisonii, has been reported to exhibit protective activity

against endoplasmic reticulum (ER) stress-dependent cell death, but this molecule is

significantly different in structure.[1]

Conclusion
Based on a thorough review of the available scientific and chemical literature, 1-
Hydroxypentan-3-one remains a largely uncharacterized molecule. There is no evidence to

date of its discovery in a natural source, and detailed experimental protocols for its synthesis

and analysis are not publicly available. The information that does exist is largely computational.

In contrast, its isomers, 2-Hydroxypentan-3-one and 3-Hydroxypentan-2-one, have been

identified in natural products, suggesting that while the hydroxy-pentanone scaffold is present

in nature, the 1-hydroxy-3-keto arrangement may be rare or has yet to be discovered. Future

research may yet uncover a natural source or a specific biological role for this elusive

compound. For researchers and drug development professionals, the current state of

knowledge suggests that any investigation into 1-Hydroxypentan-3-one would be entering

uncharted territory, requiring foundational synthetic and analytical work.

Logical Relationship Diagram
The following diagram illustrates the current state of knowledge regarding 1-Hydroxypentan-3-
one and its relationship to its more characterized isomers.
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Knowledge Status of Hydroxypentanone Isomers

1-Hydroxypentan-3-one Isomers (e.g., 2-Hydroxy-3-pentanone, 3-Hydroxy-2-pentanone)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [1-Hydroxypentan-3-one: An Examination of a Little-
Characterized Ketone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13458335#discovery-and-natural-occurrence-of-1-
hydroxypentan-3-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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